Cas no 2408429-68-3 (2-Boc-amino-3-chloro-pyridine-5-boronic acid)

• Product Name: 2-Boc-amino-3-chloro-pyridine-5-boronic acid
• CAS No: 2408429-68-3
• MF: C₁₀H₁₄BClN₂O₄
• MW: 272.493161678314
• MDL: MFCD32200682
• CID: 4776690
• Update Time: 2026-02-26

2-Boc-amino-3-chloro-pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Boc-amino-3-chloro-pyridine-5-boronic acid

• MDL： MFCD32200682
• Inchi： 1S/C10H14BClN2O4/c1-10(2,3)18-9(15)14-8-7(12)4-6(5-13-8)11(16)17/h4-5,16-17H,1-3H3,(H,13,14,15)
• InChI Key： HABNQNIMLKAVCP-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)=NC=C(B(O)O)C=C1Cl

Additional information on 2-Boc-amino-3-chloro-pyridine-5-boronic acid

Introduction to 2-Boc-amino-3-chloro-pyridine-5-boronic Acid (CAS No 2408429-68-3)

2-Boc-amino-3-chloro-pyridine-5-boronic acid, with the CAS registry number 2408429-68-3, is a significant compound in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound is widely used as an intermediate in the construction of various bioactive molecules, including pharmaceutical agents and advanced materials. The presence of the boronic acid group makes it highly versatile for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis.

The molecular structure of 2-Boc-amino-3-chloro-pyridine-5-boronic acid consists of a pyridine ring substituted with a tert-butoxycarbonyl (Boc) amino group at position 2, a chlorine atom at position 3, and a boronic acid group at position 5. This substitution pattern provides the molecule with unique electronic and steric properties, making it an ideal candidate for various transformations in organic synthesis.

Recent advancements in the field have highlighted the role of such boronic acids in the development of novel drug candidates. For instance, studies have demonstrated that derivatives of pyridine-based boronic acids can exhibit potent biological activities, including anti-inflammatory and anticancer properties. These findings underscore the importance of understanding the synthetic pathways and reactivity of such compounds.

In terms of synthesis, 2-Boc-amino-3-chloro-pyridine-5-boronic acid can be prepared via several routes, including nucleophilic aromatic substitution and cross-coupling reactions. The choice of synthetic methodology often depends on the availability of starting materials and the desired scale of production. Recent research has focused on optimizing these processes to enhance yield and reduce costs, making this compound more accessible for industrial applications.

The application of CAS No 2408429-68-3 extends beyond traditional organic synthesis. It has found utility in materials science, particularly in the synthesis of functional polymers and coordination complexes. The ability to undergo multiple transformations makes it a valuable building block in constructing complex molecular architectures.

In conclusion, 2-Boc-amino-3-chloro-pyridine-5-boronic acid, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as an intermediate in drug discovery and materials science highlights its significance in advancing both academic and industrial endeavors.